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Compound of Interest

Compound Name: Closantel sodium dihydrate

Cat. No.: B7856434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of the anthelmintic

drug closantel in several key host species: sheep, goats, and cattle. The data presented is

compiled from various scientific studies to offer an objective overview of the drug's absorption,

distribution, metabolism, and excretion (ADME) characteristics. This information is crucial for

optimizing dosage regimens, ensuring efficacy, and minimizing withdrawal times in a clinical or

research setting.

Quantitative Pharmacokinetic Data
The following table summarizes the key pharmacokinetic parameters of closantel in sheep,

goats, and cattle following different routes of administration. These values highlight the

significant inter-species variations in drug disposition.
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Parameter Sheep Goats Cattle

Route of

Administration
Oral Intramuscular Intraruminal

Dosage 10 mg/kg 5 mg/kg 7.5 mg/kg

Cmax (Maximum

Plasma

Concentration)

47.0 ± 11.1 µg/mL[1] 47.9 ± 4.4 µg/mL[1] Similar to sheep[2]

Tmax (Time to

Maximum Plasma

Concentration)

8 - 24 hours[1] 8 - 24 hours[3] 2.6 days[2]

Elimination Half-Life

(t½)
~27 days[1][4] ~23 days[1][4] 4 days[2]

Bioavailability (Oral

vs. Parenteral)

Oral bioavailability is

approximately 50% of

intramuscular

administration.[1][5]

- -

Protein Binding
>99% (primarily to

albumin)[5][6]

>99% (primarily to

albumin)[6]

>99% (primarily to

albumin)[5][6]

Metabolism

Poorly metabolized;

less than 2% of

plasma radioactivity is

due to metabolites.[5]

The primary route is

reductive deiodination

to monoiodoclosantel.

[1]

Poorly metabolized. Poorly metabolized.[5]

Excretion

Primarily via feces

(>80% of the dose),

with less than 0.5% in

urine.[5][7]

Primarily fecal. Primarily fecal.[5]
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Mechanism of Action: Uncoupling of Oxidative
Phosphorylation
Closantel's anthelmintic activity stems from its ability to act as a protonophore, uncoupling

oxidative phosphorylation in the mitochondria of the parasite.[6][8][9][10] This disruption of the

proton gradient across the inner mitochondrial membrane inhibits the synthesis of ATP, the

primary energy currency of the cell. The resulting energy deficit leads to paralysis and death of

the parasite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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